3-benzoyl-6-methoxy-1-(2-methoxybenzyl)quinolin-4(1H)-one

• IUPAC Name: 3-benzoyl-6-methoxy-1-[(2-methoxyphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C25H21NO4/c1-29-19-12-13-22-20(14-19)25(28)21(24(27)17-8-4-3-5-9-17)16-26(22)15-18-10-6-7-11-23(18)30-2/h3-14,16H,15H2,1-2H3
• InChI Key: ITQKKPNNWBJWFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC4=CC=CC=C4OC
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• CAS No.: 866727-33-5

Description

3-benzoyl-6-methoxy-1-(2-methoxybenzyl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C25H21NO4 and its molecular weight is 399.446. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

The development of new synthetic methods for quinolin-4(1H)-one derivatives highlights the significance of this compound in the synthesis of complex molecular structures. One study demonstrated a one-step formation of furo[3,2-c]quinolin-4(5H)-ones via a [2+3] photoaddition, illustrating a method to obtain compounds with potential biological activity and material science applications (Suginome et al., 1991). Another research focused on the regioselective synthesis of 2H-benzopyrano[3,2-c]quinolin-7(8H)-ones by radical cyclization, providing a pathway for synthesizing novel quinolinone derivatives with potential pharmacological properties (Majumdar & Mukhopadhyay, 2003).

Photochemistry and Photophysics

Investigations into the photochemical mechanisms of quinolin-4(1H)-one derivatives reveal their photochromic properties, which are crucial for developing materials with potential applications in photophysics and optical data storage. A study on the photochromism of photoenolizable ketones in the quinoline series shed light on their full photochemical mechanism, emphasizing the role of the exocyclic carbonyl chromophore in photoexcitation processes (Aloïse et al., 2006). This research is pivotal for understanding the dynamic behavior of such compounds under light exposure and their potential use in developing photoresponsive materials.

Material Science

The synthesis and characterization of new quinolin-4(1H)-one derivatives with photochromic properties highlight their relevance in material science, particularly in creating photoreversible photochromic materials. Research on a series of new 2-unsubstituted 3-(2-benzylbenzoyl)quinolin-4(1H)-ones demonstrated their potential for biological activity and photoreversible photochromic properties in anaerobic conditions, providing insights into their applications in developing new materials with light-responsive characteristics (Larina et al., 2010).